Cas no 17159-27-2 (5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one)

17159-27-2 structure
Product name:5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one
- 5-(4-methoxyphenyl)-2-morpholin-4-yl-1,3-oxazol-4-one
- 5-(p-Methoxyphenyl)-2-morpholino-2-oxazolin-4-one
- 2-Oxazolin-4-one, 5-(p-methoxyphenyl)-2-morpholino-
- BRN 0815139
- 17159-27-2
- DTXSID90938005
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- Inchi: InChI=1S/C14H16N2O4/c1-18-11-4-2-10(3-5-11)12-13(17)15-14(20-12)16-6-8-19-9-7-16/h2-5,12H,6-9H2,1H3
- InChI Key: ITUYCBPIJYEGIR-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2C(=O)N=C(O2)N3CCOCC3
Computed Properties
- Exact Mass: 276.11108
- Monoisotopic Mass: 276.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.36
5-(4-methoxyphenyl)-2-(morpholin-4-yl)-1,3-oxazol-4(5H)-one Related Literature
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Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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